4-(Cyclohexyloxy)-2-methoxyphenol

• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 4-cyclohexyloxy-2-methoxyphenol
• InChI: InChI=1S/C13H18O3/c1-15-13-9-11(7-8-12(13)14)16-10-5-3-2-4-6-10/h7-10,14H,2-6H2,1H3
• InChI Key: JGLARLIFZSTEJQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)OC2CCCCC2)O

Description

4-(Cyclohexyloxy)-2-methoxyphenol is a phenolic derivative characterized by a hydroxyl group, a methoxy group at the ortho position (C2), and a cyclohexyloxy substituent at the para position (C4). These analogs often exhibit modified biological activities and physicochemical behaviors due to variations in substituent size, polarity, and electronic effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyclohexyloxy)-2-methoxyphenol typically involves the following steps:

Starting Materials: The synthesis begins with phenol, cyclohexanol, and methanol.

Etherification: The phenol undergoes etherification with cyclohexanol in the presence of an acid catalyst to form 4-(Cyclohexyloxy)phenol.

Methylation: The 4-(Cyclohexyloxy)phenol is then methylated using methanol and a methylating agent such as dimethyl sulfate or methyl iodide to yield 4-(Cyclohexyloxy)-2-methoxyphenol.

Industrial Production Methods

In an industrial setting, the production of 4-(Cyclohexyloxy)-2-methoxyphenol can be scaled up using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to maximize the efficiency of the etherification and methylation steps, often involving the use of high-pressure reactors and advanced catalysts.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclohexyloxy)-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The compound can be reduced to form cyclohexyloxy-methoxybenzene derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Halogenating agents like bromine (Br2) or chlorine (Cl2) can be used for substitution reactions.

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Cyclohexyloxy-methoxybenzene derivatives.

Substitution: Halogenated phenols and other substituted phenolic compounds.

Scientific Research Applications

4-(Cyclohexyloxy)-2-methoxyphenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential antioxidant properties and its effects on biological systems.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its role as an anti-inflammatory agent.

Industry: It is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(Cyclohexyloxy)-2-methoxyphenol involves its interaction with various molecular targets:

Antioxidant Activity: The phenolic group can donate hydrogen atoms to neutralize free radicals, thereby exhibiting antioxidant properties.

Enzyme Inhibition: The compound can inhibit certain enzymes involved in inflammatory pathways, contributing to its potential anti-inflammatory effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-(Cyclohexyloxy)-2-methoxyphenol with structurally related 2-methoxyphenol derivatives, focusing on synthesis, bioactivity, and physicochemical properties.

Structural and Functional Analogues

2.1.1 4-[N-(4-Hydroxyphenyl)carboxymidoyl]-2-methoxyphenol

• Synthesis: Reacting p-aminophenol with vanillin under acidic conditions .
• Bioactivity :
  • Analgesic activity via COX inhibition (docking score: -75.0088 vs. paracetamol’s -67.3820) .
  • Lower hepatotoxicity than paracetamol in silico, though in vivo efficacy is debated .
• Limitations : Requires toxicity studies for clinical translation .

2.1.2 4-((1E)-3-Hydroxy-1-propenyl)-2-methoxyphenol

• Natural Source : Found in Acacia caesia stems and Nitraria roborowskii seeds .
• Bioactivity: Antimicrobial: Inhibits NIH/3T3 cell growth (concentration-dependent) . Antioxidant: Contributes to seed dormancy via polyphenol conversion .
• Applications: Potential as a natural preservative or herbicide .

2.1.3 4-(2-Chloropropyl)-2-methoxyphenol

• Synthesis: Hydrohalogenation of eugenol, confirmed via FTIR (C-Cl bond at 721 cm⁻¹) and GC-MS (m/z 200) .
• Physicochemical Properties: Higher lipophilicity (LogP) than eugenol due to halogenation .
• Applications : Intermediate for lipophilic drug derivatives .

2.1.4 4-(Butoxymethyl)-2-methoxyphenol

• Class: Methoxyphenol derivative with a butoxymethyl group .
• Properties: Fruity/vanilla flavor profile.

Comparative Data Table

Compound Name	Substituent at C4	Synthesis Method	Key Bioactivity/Property	Reference
4-[N-(4-Hydroxyphenyl)carboxymidoyl]-2-methoxyphenol	Carboximidoyl group	p-Aminophenol + vanillin (acidic)	Analgesic (COX inhibition)
4-((1E)-3-Hydroxy-1-propenyl)-2-methoxyphenol	Propenyl-hydroxy group	Natural extraction (plants)	Antimicrobial, antioxidant
4-(2-Chloropropyl)-2-methoxyphenol	Chloropropyl group	Eugenol hydrohalogenation	High lipophilicity (LogP)
4-(Butoxymethyl)-2-methoxyphenol	Butoxymethyl group	Not specified	Flavoring agent (fruity/vanilla)

Key Research Findings

Substituent Impact on Bioactivity :

• Electron-withdrawing groups (e.g., chloropropyl) enhance lipophilicity, improving membrane permeability .
• Hydrophilic groups (e.g., carboximidoyl) may improve solubility but reduce blood-brain barrier penetration .

Contradictions in Analgesic Efficacy: In silico studies suggest superior COX binding for 4-[N-(4-hydroxyphenyl)carboximidoyl]-2-methoxyphenol over paracetamol , but in vivo tests show comparable or lower efficacy .

Natural vs. Synthetic Derivatives: Naturally occurring analogs (e.g., 4-((1E)-3-hydroxy-1-propenyl)-2-methoxyphenol) demonstrate dual antimicrobial and antioxidant roles , whereas synthetic derivatives prioritize targeted bioactivity (e.g., analgesia) .